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Safety and Toxicity at a Glance

Get Quote

The table below consolidates the available quantitative and qualitative data on Alpinetin's safety and

toxicity.
Aspect Details /| Quantitative Data Model /| Context Source
GHS Hazard Acute Toxicity (Oral, Category 4), Hazard Safety Data Sheet [1]

Classification

Acute In Vivo
Toxicity (Animal)

Code: H302 (Harmful if swallowed). Aquatic
Toxicity (Category 1), Hazard Code: H410
(Very toxic to aquatic life).

Intraperitoneal (i.p.) administration of 50 mg/kg
showed no major toxicity; used in multiple
studies.

(SDS) for laboratory

chemicals

Mouse models of
inflammation and
liver injury

Human cell culture

Mouse cell culture

[2] [3]

[4]

[5]

In Vitro No significant effect on cell viability or LDH
Cytotoxicity release in human nucleus pulposus cells at
concentrations up to 80 M.
In Vitro No toxic effect on the proliferation of bone
Cytotoxicity marrow-derived macrophages (BMMs) after 48
(Other) hours at concentrations below 40 pM.
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Aspect Details / Quantitative Data Model /| Context Source
Systemic Toxicity Described as having low systemic toxicity in Literature Review [3][6]
Profile published reviews, though comprehensive

toxicology studies are lacking.

Experimental Protocols for Safety Assessment

For researchers looking to replicate or build upon existing safety assessments, here are the methodologies

from key studies:

e Cell Viability (MTT Assay): In RAW 264.7 cells (a mouse macrophage cell line), cell viability was
evaluated by MTT assay. Cells were plated in 96-well plates and treated with a range of Alpinetin
concentrations (0-300 pg/mL) for 1 hour before LPS stimulation. After 18 hours, MTT reagent was
added, and the formazan product was dissolved in DMSO for optical density measurement at 570 nm
[2].

¢ Lactate Dehydrogenase (LDH) Assay: To assess cell membrane damage and cytotoxicity, LDH
release in the cell culture supernatant can be measured using a commercial kit. This method was
used in a study on human nucleus pulposus cells, where cells were pre-treated with Alpinetin for 2
hours before being exposed to an inflammatory stimulus (IL-13) for 24 hours [4].

¢ In Vivo Animal Models: In a mouse model of inflammation, Alpinetin was administered via
intraperitoneal (i.p.) injection at 50 mg/kg [2]. In a rat model of ischemic stroke, Alpinetin was
administered i.p. at 25, 50, and 100 mg/kg body weight once daily for 3 consecutive days, with no
overt signs of toxicity reported at these doses [7] [8].

Documented Mechanisms of Action and Signaling
Pathways
Alpinetin's therapeutic effects and low toxicity are linked to its modulation of key cellular signaling

pathways. The diagram below illustrates its primary mechanisms related to anti-inflammatory and

antioxidant activities.
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This diagram shows how Alpinetin exerts anti-inflammatory and antioxidant effects by targeting key

pathways like TLR4/MyD88, MAPK, and PI3K, and by boosting natural antioxidant defenses [2] [7] [4].

Pharmacokinetics and Development Challenges

A significant challenge in developing Alpinetin as an oral drug is its poor oral bioavailability, which is

associated with extensive first-pass metabolism and glucuronidation in the body [3] [6]. After intraperitoneal
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administration, the elimination half-life was approximately 9 hours, suggesting good systemic exposure

through this route [7] [8].

Knowledge Gaps and Future Research

While the existing data is promising, several critical gaps remain for a complete preclinical safety profile:

e Comprehensive Toxicology Studies: Standard repeat-dose toxicity studies, genotoxicity assays,
and investigations into reproductive and developmental toxicity are needed.

¢ Oral Toxicity Data: Specific data on the effects and safety of oral administration is lacking, which is
crucial given its poor oral bioavailability.

¢ Metabolite Safety: The safety profile of Alpinetin's metabolites, particularly its glucuronide
conjugates, requires further investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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